Cas no 889949-18-2 (Tert-butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 889949-18-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD04115530
• CID: 1038087
• Update Time: 2024-10-26

Tert-butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Boc-3-amino-3-(hydroxymethyl)pyrrolidine
• TERT-BUTYL 3-AMINO-3-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLAT
• tert-butyl3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• BAMSJMDJDXMZDC-UHFFFAOYSA-N
• TRA0062725
• AB20181
• FCH1623650
• SY015958
• AX8227850
• AB0031830
• X5053
• tert-butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-
• 3-AMI
• 1,1-Dimethylethyl 3-amino-3-(hydroxymethyl)-1-pyrrolidinecarboxylate (ACI)
• 3-Amino-3-hydroxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD04115530
• Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(14)12-5-4-10(11,6-12)7-13/h13H,4-7,11H2,1-3H3
• InChI Key： BAMSJMDJDXMZDC-UHFFFAOYSA-N
• SMILES： O=C(N1CC(CO)(N)CC1)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 75.8

Experimental Properties

• Flash Point: 146.1℃

Tert-butyl 3-amino-3-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether